Cas no 1086087-30-0 (dimethyl(4-nitrobutyl)amine)

• Product Name: dimethyl(4-nitrobutyl)amine
• CAS No: 1086087-30-0
• MF: C₆H₁₄N₂O₂
• MW: 146.187561511993
• CID: 5851527
• PubChem ID: 21931667
• Update Time: 2025-05-24

dimethyl(4-nitrobutyl)amine Chemical and Physical Properties

Names and Identifiers

• dimethyl(4-nitrobutyl)amine
• EN300-1768068
• 1086087-30-0

• Inchi： 1S/C6H14N2O2/c1-7(2)5-3-4-6-8(9)10/h3-6H2,1-2H3
• InChI Key： HETJBECKKANRFZ-UHFFFAOYSA-N
• SMILES： [O-][N+](CCCCN(C)C)=O

Computed Properties

• Exact Mass: 146.105527694g/mol
• Monoisotopic Mass: 146.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 98.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 49.1Ų

Additional information on dimethyl(4-nitrobutyl)amine

Dimethyl(4-nitrobutyl)amine (CAS No. 1086087-30-0)

Dimethyl(4-nitrobutyl)amine, also known by its CAS registry number CAS No. 1086087-30-0, is a versatile organic compound with significant applications in various industries, including pharmaceuticals, agrochemicals, and specialty chemicals. This compound is a tertiary amine derivative characterized by its unique structure, which includes a dimethylamino group attached to a 4-nitrobutyl chain. The presence of the nitro group introduces distinct electronic properties, making it an interesting subject for both academic research and industrial applications.

The synthesis of dimethyl(4-nitrobutyl)amine typically involves the reaction of 4-nitrobutyl alcohol with dimethylamine under appropriate conditions, such as acid catalysis or the use of activating agents like tosyl chloride or mesyl chloride. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing byproduct formation and improving overall yield. These developments are particularly relevant in the context of green chemistry initiatives, where minimizing environmental impact is a priority.

In terms of applications, dimethyl(4-nitrobutyl)amine has been extensively studied for its potential as an intermediate in the synthesis of bioactive compounds. For instance, researchers have explored its role in the development of novel antibiotics and anticancer agents due to its ability to act as a nucleophile in various coupling reactions. Additionally, this compound has shown promise in agrochemicals, where it can serve as a precursor for herbicides and insecticides with enhanced efficacy and reduced toxicity profiles.

The structural properties of dimethyl(4-nitrobutyl)amine play a crucial role in its reactivity and functionality. The dimethylamino group contributes to the compound's basicity, while the nitro group introduces electron-withdrawing effects that enhance reactivity in certain chemical transformations. Recent studies have focused on understanding the stereochemical outcomes of reactions involving this compound, particularly in asymmetric synthesis strategies that aim to produce enantiomerically enriched products.

From a safety standpoint, handling dimethyl(4-nitrobutyl)amine requires adherence to standard laboratory protocols due to its potential irritant properties and flammability risks. Proper ventilation and personal protective equipment are essential during synthesis and manipulation processes. Regulatory compliance ensures that this compound is used responsibly across various industrial settings.

In conclusion, dimethyl(4-nitrobutyl)amine (CAS No. 1086087-30-0) stands out as a valuable building block in modern organic chemistry, offering diverse opportunities for innovation across multiple disciplines. Its unique chemical properties and wide-ranging applications underscore its importance in both academic research and industrial production.